Cas no 205440-82-0 (Benzoepyrene-d12)

• Product name: Benzoepyrene-d12
• CAS No: 205440-82-0
• MF: C₂₀H₁₂
• MW: 264.383225440979
• CID: 241486
• PubChem ID: 16213879

Benzoepyrene-d12 Chemical and Physical Properties

Names and Identifiers

• Benzo[e]pyrene-d12(9CI)
• 1,2,3,4,5,6,7,8,9,10,11,12-dodecadeuteriobenzo[e]pyrene
• Benzo[e]pyrene-d12
• 4,5-Benzopyrene-d12
• Benzo[e]pyrene-d12100µg
• J-013397
• Benzo[e]pyrene-1,2,3,4,5,6,7,8,9,10,11,12-d12
• Benzo(e)pyrene (d12)
• 1, 2, 3, 4, 5, 6, 7, 8, 9, 10, 11, 12-dodecadeuteriobenzo[e]pyrene
• Benzo[e]pyrene D12 100 microg/mL in Cyclohexane
• DTXSID00584153
• CS-0226302
• F90528
• (~2~H_12_)Benzo[e]pyrene
• 205440-82-0
• HY-132860S
• Benzo[e]pyrene-d12, 98 atom % D, 98% (CP)
• Benzo[e]pyrene-d12 (9CI); Benzo(e)pyrene D12; Benzo[e]pyrene-1,2,3,4,5,6,7,8,9,10,11,12-d12
• Benzo[E]Pyrene (D12, 98%)
• DB-318659
• Benzo(e)pyrene-d12
• ((2)H??)BENZO[E]PYRENE
• Benzoepyrene-d12

• Inchi： InChI=1S/C20H12/c1-2-8-16-15(7-1)17-9-3-5-13-11-12-14-6-4-10-18(16)20(14)19(13)17/h1-12H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D
• InChI Key： TXVHTIQJNYSSKO-AQZSQYOVSA-N
• SMILES： [2H]C1=C([2H])C([2H])=C2C(C3=C([2H])C([2H])=C([2H])C4=C3C3=C(C(=C4[2H])[2H])C([2H])=C([2H])C([2H])=C32)=C1[2H]

Computed Properties

• Exact Mass: 264.16900
• Monoisotopic Mass: 264.169221334g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 6.4

Experimental Properties

• Melting Point: 177-180 °C(lit.)
• PSA: 0.00000
• LogP: 5.73720

Benzoepyrene-d12 Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Category Code： 45-50/53
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：
• Risk Phrases：R45; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes